Abacavir 5'-β-D-Glucuronide
Abacavir 5'-β-D-Glucuronide
Abacavir 5'-β-D-Glucuronide is a metabolite of Abacavir
Brand Name:
Vulcanchem
CAS No.:
384329-76-4
VCID:
VC0192908
InChI:
InChI=1S/C20H26N6O7/c21-20-24-16(23-9-2-3-9)11-17(25-20)26(7-22-11)10-4-1-8(5-10)6-32-19-14(29)12(27)13(28)15(33-19)18(30)31/h1,4,7-10,12-15,19,27-29H,2-3,5-6H2,(H,30,31)(H3,21,23,24,25)/t8-,10+,12+,13+,14-,15+,19-/m1/s1
SMILES:
C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)COC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C20H26N6O7
Molecular Weight:
462.47
Abacavir 5'-β-D-Glucuronide
CAS No.: 384329-76-4
Impurities
VCID: VC0192908
Molecular Formula: C20H26N6O7
Molecular Weight: 462.47
Purity: > 95%
CAS No. | 384329-76-4 |
---|---|
Product Name | Abacavir 5'-β-D-Glucuronide |
Molecular Formula | C20H26N6O7 |
Molecular Weight | 462.47 |
IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C20H26N6O7/c21-20-24-16(23-9-2-3-9)11-17(25-20)26(7-22-11)10-4-1-8(5-10)6-32-19-14(29)12(27)13(28)15(33-19)18(30)31/h1,4,7-10,12-15,19,27-29H,2-3,5-6H2,(H,30,31)(H3,21,23,24,25)/t8-,10+,12+,13+,14-,15+,19-/m1/s1 |
SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)COC5C(C(C(C(O5)C(=O)O)O)O)O |
Appearance | White Solid |
Description | Abacavir 5'-β-D-Glucuronide is a metabolite of Abacavir |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | [(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopenten-1-yl]methyl-?-D-Glucopyranosiduronic Acid; Abacavir 5’-Glucuronide |
PubChem Compound | 29969962 |
Last Modified | Nov 14 2021 |
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